
In-Depth Technical Guide: UNC5293 Binding
Affinity to MERTK

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: UNC5293

Cat. No.: B15544564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity of UNC5293, a

potent and selective inhibitor of MER receptor tyrosine kinase (MERTK). The document details

the quantitative binding data, the experimental protocols used for its determination, and the

associated MERTK signaling pathway.

Quantitative Binding Affinity of UNC5293 to MERTK
UNC5293 has demonstrated high-affinity binding to MERTK in both biochemical and cellular

assays. The key quantitative metrics are summarized in the table below, providing a clear

comparison of its potency.
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Parameter Value Assay Type Notes

Ki 190 pM[1][2][3][4][5] Biochemical

Demonstrates very

strong, sub-nanomolar

binding affinity to the

MERTK kinase

domain.

IC50 0.9 nM Biochemical

Indicates the

concentration of

UNC5293 required to

inhibit 50% of MERTK

enzymatic activity in a

purified system.

Cellular IC50 9.4 nM
Cell-based (MERTK

phosphorylation)

Measures the

concentration for 50%

inhibition of MERTK

autophosphorylation

in a human B-cell

acute lymphoblastic

leukemia (B-ALL) cell

line.

FLT3 IC50 170 nM Cell-based

Demonstrates

selectivity for MERTK

over the related

kinase FLT3 in the

SEM B-ALL cell line.

Experimental Protocols
The following sections provide detailed methodologies for the key experiments cited in

determining the binding affinity of UNC5293 to MERTK.

Biochemical IC50 Determination (In Vitro Kinase Assay)
A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is a common

method for determining the IC50 of kinase inhibitors in a biochemical setting.
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Objective: To quantify the concentration of UNC5293 that inhibits 50% of MERTK kinase

activity.

Materials:

Recombinant MERTK enzyme

Biotinylated peptide substrate

ATP

Europium-labeled anti-phosphotyrosine antibody (Donor fluorophore)

Streptavidin-conjugated acceptor fluorophore (e.g., APC or Surelight®-Allophycocyanin)

Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

UNC5293 (serially diluted)

384-well low-volume plates

TR-FRET plate reader

Workflow Diagram:
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Caption: Workflow for TR-FRET based biochemical IC50 determination.
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Procedure:

Reagent Preparation: Prepare serial dilutions of UNC5293 in DMSO, followed by a final

dilution in assay buffer.

Kinase Reaction:

Add 5 µL of the diluted UNC5293 or DMSO (vehicle control) to the wells of a 384-well

plate.

Add 5 µL of a solution containing the MERTK enzyme and the biotinylated peptide

substrate.

Initiate the kinase reaction by adding 5 µL of ATP solution.

Incubate the plate at room temperature for 60 minutes.

Detection:

Stop the reaction by adding 5 µL of a detection mix containing EDTA, the europium-

labeled anti-phosphotyrosine antibody, and the streptavidin-conjugated acceptor.

Incubate the plate at room temperature for 30-60 minutes to allow for antibody binding.

Data Acquisition and Analysis:

Read the plate on a TR-FRET compatible plate reader, measuring the emission at both the

donor and acceptor wavelengths.

Calculate the TR-FRET ratio (acceptor emission / donor emission).

Plot the TR-FRET ratio against the logarithm of the UNC5293 concentration and fit the

data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular IC50 Determination (MERTK Phosphorylation
Assay)
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This assay measures the ability of UNC5293 to inhibit MERTK autophosphorylation within a

cellular context.

Objective: To determine the concentration of UNC5293 required to inhibit 50% of MERTK

phosphorylation in a relevant cell line.

Materials:

Human B-cell acute lymphoblastic leukemia (B-ALL) cell line (e.g., SEM)

Cell culture medium and supplements

UNC5293 (serially diluted)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Antibodies:

Primary antibody against phosphorylated MERTK (p-MERTK)

Primary antibody against total MERTK

HRP-conjugated secondary antibody

Western blot or ELISA reagents

Plate reader or imaging system

Workflow Diagram:
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Caption: Workflow for cellular MERTK phosphorylation assay.
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Procedure:

Cell Culture and Treatment:

Seed the B-ALL cells in a multi-well plate and allow them to adhere or stabilize overnight.

Treat the cells with a serial dilution of UNC5293 or DMSO (vehicle control) for a specified

period (e.g., 2-4 hours).

Cell Lysis:

Wash the cells with cold PBS.

Lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

Clarify the lysates by centrifugation and collect the supernatant.

Determine the protein concentration of each lysate.

Detection (e.g., using ELISA):

Coat a high-binding ELISA plate with a capture antibody for total MERTK.

Add equal amounts of protein lysate to each well and incubate.

Wash the wells and add a detection antibody specific for p-MERTK, followed by an HRP-

conjugated secondary antibody.

Add a chemiluminescent or colorimetric substrate and measure the signal using a plate

reader.

Data Analysis:

Normalize the p-MERTK signal to the total MERTK signal for each treatment condition.

Plot the normalized p-MERTK signal against the logarithm of the UNC5293 concentration.

Fit the data to a dose-response curve to determine the cellular IC50.
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MERTK Signaling Pathway
MERTK is a receptor tyrosine kinase that, upon activation by its ligands (e.g., Gas6, Protein S),

initiates several downstream signaling cascades that promote cell survival, proliferation, and

migration, while inhibiting apoptosis. UNC5293, by inhibiting MERTK's kinase activity,

effectively blocks these pro-oncogenic signals.
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Caption: Simplified MERTK signaling pathway and the inhibitory action of UNC5293.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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